Cas no 7019-12-7 (Ethane, 1-ethoxy-2-isocyanato-)

• Product Name: Ethane, 1-ethoxy-2-isocyanato-
• CAS No: 7019-12-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 547595
• PubChem ID: 12017510
• Update Time: 2025-05-30

Ethane, 1-ethoxy-2-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Ethane, 1-ethoxy-2-isocyanato-
• 7019-12-7
• SCHEMBL11244056
• AKOS012410908
• 2-ethoxyethyl isocyanate
• EN300-7228041
• ethoxyethyl isocyanate
• 1-Ethoxy-2-isocyanatoethane
• DTXSID30475888
• BPMWGYVGVKSICP-UHFFFAOYSA-N

• MDL： MFCD18269620
• Inchi： 1S/C5H9NO2/c1-2-8-4-3-6-5-7/h2-4H2,1H3
• InChI Key： BPMWGYVGVKSICP-UHFFFAOYSA-N
• SMILES： O(CC)CCN=C=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on Ethane, 1-ethoxy-2-isocyanato-

Ethane, 1-Ethoxy-2-Isocyanato - A Comprehensive Overview

Ethane, 1-Ethoxy-2-Isocyanato (CAS No. 7019-12-7) is a versatile organic compound with significant applications in various industries. This compound, also known as 1-Ethoxyethyl Isocyanate, is a derivative of ethane with an ethoxy group at position 1 and an isocyanato group at position 2. Its chemical structure, C4H7NO, makes it highly reactive and suitable for a wide range of chemical reactions.

Isocyanates are well-known for their role in polymer chemistry, particularly in the production of polyurethanes. Ethane, 1-Ethoxy-2-Isocyanato, being a member of this class, exhibits excellent reactivity with hydroxyl groups, making it ideal for synthesizing high-performance polymers. Recent studies have highlighted its potential in developing advanced materials with tailored mechanical and thermal properties.

The synthesis of Ethane, 1-Ethoxy-2-Isocyanato involves the reaction of ethyl chloroformate with ammonia or primary amines under controlled conditions. This process ensures high purity and stability of the final product. The compound is typically stored in a cool, dry place to prevent degradation due to moisture or heat.

One of the most promising applications of Ethane, 1-Ethoxy-2-Isocyanato is in the field of biomedical engineering. Researchers have explored its use in creating biocompatible polymers for drug delivery systems and tissue engineering scaffolds. Its ability to form stable cross-linked networks has made it a valuable component in these applications.

In addition to its role in polymer chemistry, Ethane, 1-Ethoxy-2-Isocyanato has found applications in electronic manufacturing. It serves as an intermediate in the production of adhesives and coatings with excellent electrical insulation properties. Recent advancements in nanotechnology have further expanded its utility in creating ultra-thin films for electronic devices.

The environmental impact of Ethane, 1-Ethoxy-2-Isocyanato has also been a topic of interest among researchers. Studies indicate that its decomposition products are relatively non-toxic and biodegradable under specific conditions. This makes it a more sustainable alternative to traditional isocyanates in certain industrial processes.

Looking ahead, the demand for Ethane, 1-Ethoxy-2-Isocyanato is expected to grow due to its unique properties and expanding range of applications. Ongoing research focuses on optimizing its synthesis methods and exploring new avenues for its use in emerging technologies such as flexible electronics and bio-inspired materials.

In conclusion, Ethane, 1-Ethoxy-2-Isocyanato (CAS No. 7019-12-7) is a critical compound with diverse applications across multiple industries. Its reactivity, versatility, and potential for innovation make it a subject of continued interest among scientists and engineers worldwide.